N-(2-methoxyphenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H15NO2S/c1-18-14-10-6-5-9-13(14)16-15(17)11-19-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,16,17)
• InChI Key: AOCFZGDOLBPUGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol

Description

N-(2-methoxyphenyl)-2-(phenylthio)acetamide, also known as MPTA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MPTA belongs to the class of compounds known as thioacetamides, which are widely used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-(phenylthio)acetamide is not fully understood. However, it is believed that N-(2-methoxyphenyl)-2-(phenylthio)acetamide acts as a nucleophile, which can undergo various reactions with electrophilic compounds. This property makes N-(2-methoxyphenyl)-2-(phenylthio)acetamide a versatile reagent in organic synthesis.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-2-(phenylthio)acetamide has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that N-(2-methoxyphenyl)-2-(phenylthio)acetamide may have potential applications in the treatment of certain diseases. For example, N-(2-methoxyphenyl)-2-(phenylthio)acetamide has been shown to have anti-inflammatory properties, which may make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxyphenyl)-2-(phenylthio)acetamide is its versatility as a reagent in organic synthesis. N-(2-methoxyphenyl)-2-(phenylthio)acetamide can be used in a wide range of reactions, which makes it a valuable tool in the laboratory. However, N-(2-methoxyphenyl)-2-(phenylthio)acetamide also has some limitations. For example, N-(2-methoxyphenyl)-2-(phenylthio)acetamide is a relatively expensive reagent, which may limit its use in some laboratories.

Future Directions

There are several areas of future research that could be explored with regards to N-(2-methoxyphenyl)-2-(phenylthio)acetamide. One potential area of interest is the development of new synthetic routes for N-(2-methoxyphenyl)-2-(phenylthio)acetamide. This could lead to the production of N-(2-methoxyphenyl)-2-(phenylthio)acetamide at a lower cost, which would make it more accessible to researchers. Another area of interest is the development of new applications for N-(2-methoxyphenyl)-2-(phenylthio)acetamide in the pharmaceutical industry. Finally, more research is needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-2-(phenylthio)acetamide, which could lead to the development of new and more effective reagents for organic synthesis.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-(phenylthio)acetamide involves the reaction of 2-methoxyaniline with phenylthioacetic acid in the presence of a suitable catalyst. The reaction proceeds via the formation of an intermediate, which is subsequently converted to N-(2-methoxyphenyl)-2-(phenylthio)acetamide through a series of steps.

Scientific Research Applications

N-(2-methoxyphenyl)-2-(phenylthio)acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a precursor in the synthesis of various organic compounds. N-(2-methoxyphenyl)-2-(phenylthio)acetamide has been shown to be an effective reagent in the synthesis of various heterocyclic compounds, which have potential applications in the pharmaceutical industry.